2-Chloro-3-cyclopropoxy-6-fluoropyridine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 2-chloro-3-cyclopropyloxy-6-fluoropyridine
• InChI: InChI=1S/C8H7ClFNO/c9-8-6(12-5-1-2-5)3-4-7(10)11-8/h3-5H,1-2H2
• InChI Key: LGSJIJZXGOUZAE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)F)Cl

Description

2-Chloro-3-cyclopropoxy-6-fluoropyridine is a halogenated pyridine derivative characterized by substituents at positions 2 (chloro), 3 (cyclopropoxy), and 6 (fluoro).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-3-cyclopropoxy-6-fluoropyridine can be achieved through several methods. One common approach involves the cyclopropanation of 2-chloro-3-fluoropyridine followed by the introduction of the cyclopropoxy group. The reaction conditions typically involve the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods: Industrial production of this compound may involve large-scale cyclopropanation reactions using specialized equipment to ensure high yield and purity. The process may also include purification steps such as recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-3-cyclopropoxy-6-fluoropyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, leading to the formation of different derivatives.

Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium methoxide or potassium tert-butoxide in solvents like methanol or tetrahydrofuran (THF).

Oxidation Reactions: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Coupling Reactions: Palladium catalysts and boronic acids in the presence of bases like potassium carbonate.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted pyridines, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-Chloro-3-cyclopropoxy-6-fluoropyridine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a building block for the development of pharmaceutical agents.

Industry: The compound is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-3-cyclopropoxy-6-fluoropyridine involves its interaction with specific molecular targets. The presence of the fluorine atom enhances its ability to form strong interactions with biological molecules, potentially leading to inhibition of enzymes or receptors. The exact pathways and targets depend on the specific application and the structure of the derivatives formed from this compound.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares substituents and key features of 2-Chloro-3-cyclopropoxy-6-fluoropyridine with related compounds:

Compound Name	Substituents (Position)	Key Functional Groups	Notable Features
2-Chloro-3-cyclopropoxy-6-fluoropyridine	Cl (2), cyclopropoxy (3), F (6)	Halogens, ether	High steric hindrance at position 3
6-[5-Chloro-2-(trifluoromethyl)phenyl]-3-fluoro-2-methylpyridine	Cl (5), CF₃ (2), F (3), Me (2)	Halogens, trifluoromethyl, methyl	Bioactive; trifluoromethyl enhances lipophilicity
2-Chloro-6-phenylpyridine-3-carbonitrile	Cl (2), phenyl (6), CN (3)	Halogen, nitrile, aryl	Planar structure; high aromaticity

Key Observations:

Substituent Effects on Reactivity: The cyclopropoxy group in the target compound introduces significant steric bulk compared to smaller groups like methyl () or nitrile (). This may reduce nucleophilic attack at position 3 but enhance stability against hydrolysis.

Aromaticity and Planarity :

• 2-Chloro-6-phenylpyridine-3-carbonitrile exhibits near-planar geometry despite substituent interactions, retaining high pyridine aromaticity . The cyclopropoxy group’s bulk in the target compound may distort planarity, affecting crystallization behavior.

Bioactivity Potential: The trifluoromethyl and phenyl groups in correlate with reported bioactivity. The target compound’s cyclopropoxy group, often used in medicinal chemistry for metabolic stability, may offer similar advantages.

Physicochemical Properties

While specific data for 2-Chloro-3-cyclopropoxy-6-fluoropyridine are unavailable, inferences can be drawn:

• Solubility : The cyclopropoxy group’s hydrophobicity may reduce aqueous solubility compared to nitrile-containing analogs ().
• Stability : Halogens at positions 2 and 6 likely enhance thermal stability, as seen in related halogenated pyridines ().